Cas no 1187935-84-7 (5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1187935-84-7
• MF: C₁₁H₈F₂N₂O₂
• MW: 238.190229415894
• MDL: MFCD17402704
• CID: 4561909
• PubChem ID: 55127868
• Update Time: 2025-10-22

5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD17402704
• Inchi： 1S/C11H8F2N2O2/c12-10(13)9-8(11(16)17)6-14-15(9)7-4-2-1-3-5-7/h1-6,10H,(H,16,17)
• InChI Key： QCVJEOPZSCVJBZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(F)F)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 238.055
• Monoisotopic Mass: 238.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Additional information on 5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1187935-84-7)

5-(Difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1187935-84-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrazole core and difluoromethyl substituent, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its versatility and efficacy in various chemical reactions.

The structural features of 5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid include a carboxylic acid functional group, which enhances its reactivity and ability to form derivatives. This attribute is particularly relevant in the development of pharmaceutical intermediates and agrochemical formulations. The presence of the difluoromethyl group also contributes to the compound's stability and bioavailability, making it a promising candidate for drug discovery programs. Recent studies have highlighted its role in the synthesis of bioactive molecules targeting various diseases.

In the context of current trends, 5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid aligns with the growing demand for sustainable chemistry and green synthesis methods. Environmental concerns and regulatory pressures have driven the search for eco-friendly alternatives, and this compound's potential for low-toxicity applications positions it as a favorable choice. Additionally, its compatibility with catalytic processes and microwave-assisted synthesis techniques has been explored, further enhancing its appeal to modern chemists.

From a commercial perspective, the demand for 5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is expected to rise, particularly in the pharmaceutical and agrochemical sectors. Its utility in creating herbicides, fungicides, and anti-inflammatory agents has been documented, with several patents citing its innovative applications. The compound's CAS No. 1187935-84-7 is frequently referenced in academic literature and industry reports, underscoring its significance in advanced chemical research.

For researchers and manufacturers, understanding the synthetic pathways and purification methods of 5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is crucial. Optimizing its production to achieve high yields and purity remains a key focus area, especially for scaling up laboratory processes to industrial levels. Advances in chromatography and crystallization techniques have been instrumental in addressing these challenges, ensuring consistent quality and performance.

In summary, 5-(difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1187935-84-7) represents a cutting-edge compound with broad applicability across multiple industries. Its unique chemical profile, combined with its alignment with contemporary sustainability goals and technological advancements, makes it a subject of ongoing research and development. As scientific inquiry continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and innovative formulations.